Cas no 111934-95-3 (ethyl 2,2-difluorooctanoate)

• Product Name: ethyl 2,2-difluorooctanoate
• CAS No: 111934-95-3
• MF: C₁₀H₁₈F₂O₂
• MW: 208.245530605316
• MDL: MFCD15530337
• CID: 2882470
• PubChem ID: 10262458
• Update Time: 2025-04-21

ethyl 2,2-difluorooctanoate Chemical and Physical Properties

Names and Identifiers

• WHNDVBKXJCHZAY-UHFFFAOYSA-N
• 111934-95-3
• SCHEMBL20654846
• Ethyl 2,2-difluorooctanoate
• 2,2-Difluoro-octanoic acid ethyl ester
• ethyl 2,2-difluorooctanoate

• MDL： MFCD15530337
• Inchi： 1S/C10H18F2O2/c1-3-5-6-7-8-10(11,12)9(13)14-4-2/h3-8H2,1-2H3
• InChI Key： WHNDVBKXJCHZAY-UHFFFAOYSA-N
• SMILES： FC(C(=O)OCC)(CCCCCC)F

Computed Properties

• Exact Mass: 208.12748614g/mol
• Monoisotopic Mass: 208.12748614g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 8
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 26.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters